Cas no 2305548-40-5 (N-[2-[Benzyl(pyridin-2-yl)amino]ethyl]prop-2-enamide)

• Product Name: N-[2-[Benzyl(pyridin-2-yl)amino]ethyl]prop-2-enamide
• CAS No: 2305548-40-5
• MF: C₁₇H₁₉N₃O
• MW: 281.352263689041
• CID: 6390740
• PubChem ID: 137931139
• Update Time: 2025-05-26

N-[2-[Benzyl(pyridin-2-yl)amino]ethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-7530346
• Z3488646111
• 2305548-40-5
• N-{2-[benzyl(pyridin-2-yl)amino]ethyl}prop-2-enamide
• N-[2-[Benzyl(pyridin-2-yl)amino]ethyl]prop-2-enamide

• Inchi： 1S/C17H19N3O/c1-2-17(21)19-12-13-20(16-10-6-7-11-18-16)14-15-8-4-3-5-9-15/h2-11H,1,12-14H2,(H,19,21)
• InChI Key： ZSYGSQAFNFZFSW-UHFFFAOYSA-N
• SMILES： O=C(C=C)NCCN(C1C=CC=CN=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 281.152812238g/mol
• Monoisotopic Mass: 281.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.2Ų

Additional information on N-[2-[Benzyl(pyridin-2-yl)amino]ethyl]prop-2-enamide

N-[2-[Benzyl(pyridin-2-yl)amino]ethyl]prop-2-enamide (CAS No. 2305548-40-5): An Emerging Compound in Medicinal Chemistry

N-[2-[Benzyl(pyridin-2-yl)amino]ethyl]prop-2-enamide (CAS No. 2305548-40-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its benzyl and pyridine moieties, exhibits a range of biological activities that make it a promising candidate for further research and development.

The molecular structure of N-[2-[Benzyl(pyridin-2-yl)amino]ethyl]prop-2-enamide is composed of a benzyl group, a pyridine ring, and an amide functional group. These structural elements contribute to its ability to interact with various biological targets, making it a versatile molecule for drug discovery. Recent studies have highlighted its potential as a modulator of key enzymes and receptors involved in various disease pathways.

One of the most intriguing aspects of N-[2-[Benzyl(pyridin-2-yl)amino]ethyl]prop-2-enamide is its ability to act as a potent inhibitor of specific kinases. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Research has shown that this compound can selectively inhibit certain kinases, thereby disrupting aberrant signaling cascades and potentially leading to therapeutic benefits.

In addition to its kinase inhibitory properties, N-[2-[Benzyl(pyridin-2-yl)amino]ethyl]prop-2-enamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as arthritis and asthma, are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines and chemokines, thereby alleviating inflammation and promoting tissue repair.

The pharmacokinetic profile of N-[2-[Benzyl(pyridin-2-yl)amino]ethyl]prop-2-enamide has also been a subject of interest. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for developing it into a viable drug candidate. Its oral bioavailability and low toxicity profile make it an attractive option for further preclinical and clinical studies.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions of N-[2-[Benzyl(pyridin-2-yl)amino]ethyl]prop-2-enamide. Molecular docking studies have provided insights into its binding modes with target proteins, helping to optimize its structure for improved potency and selectivity. These computational tools are invaluable in the drug discovery process, allowing researchers to design more effective compounds with reduced side effects.

Clinical trials are the next crucial step in evaluating the therapeutic potential of N-[2-[Benzyl(pyridin-2-yl)amino]ethyl]prop-2-enamide. Early-phase clinical trials are currently underway to assess its safety and efficacy in human subjects. These trials will provide valuable data on dosing regimens, pharmacodynamics, and potential side effects, which will be essential for advancing this compound through the drug development pipeline.

In conclusion, N-[2-[Benzyl(pyridin-2-yl)amino]ethyl]prop-2-enamide (CAS No. 2305548-40-5) represents a promising compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds the promise of contributing to the treatment of various diseases and improving patient outcomes.